1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(4,5,6,7-tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C14H20N4O/c1-2-14(19)17-9-7-11(8-10-17)18-13-6-4-3-5-12(13)15-16-18/h2,11H,1,3-10H2
• InChI Key: QSPSXBGBZPGHMK-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)N2C3=C(CCCC3)N=N2
• Molecular Formula: C14H20N4O
• Molecular Weight: 260.33 g/mol

Description

1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one, also known as TH-PVP, is a synthetic cathinone that belongs to the class of pyrrolidine derivatives. It is a psychoactive substance that has gained popularity in the recreational drug market due to its stimulant properties. However, TH-PVP has also attracted attention from the scientific community due to its potential applications in research.

Mechanism of Action

1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one acts as a reuptake inhibitor of dopamine and norepinephrine, leading to an increase in the levels of these neurotransmitters in the brain. This effect is thought to be responsible for the stimulant properties of the drug, as well as its potential for abuse.
Biochemical and Physiological Effects:
1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one has been shown to induce hyperactivity, increased heart rate, and elevated blood pressure in animal models. It has also been shown to induce locomotor activity and stereotypy in rodents, which are behaviors commonly associated with other stimulant drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one in laboratory experiments is its ability to selectively target the dopamine and norepinephrine transporters in the brain. This specificity allows researchers to investigate the role of these neurotransmitters in various physiological and behavioral processes.
However, one limitation of using 1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one is its potential for abuse and toxicity. Due to its psychoactive properties, 1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one must be handled with care and used in controlled settings to avoid adverse effects.

Future Directions

There are several potential directions for future research on 1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one. One area of interest is the development of novel compounds that target the dopamine and norepinephrine transporters with greater specificity and efficacy. Additionally, further studies are needed to investigate the long-term effects of 1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one use on the brain and behavior. Finally, research is needed to develop effective treatments for 1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one abuse and addiction.

Synthesis Methods

1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one is synthesized through a multi-step process that involves the condensation of 4,5,6,7-tetrahydrobenzotriazole and piperidine followed by the addition of propenone. The resulting product is purified through recrystallization and characterized through various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

1-[4-(4,5,6,7-Tetrahydrobenzotriazol-1-yl)piperidin-1-yl]prop-2-en-1-one has been used in various scientific studies as a tool to investigate the mechanisms of action of psychoactive substances. It has been shown to interact with the dopamine and norepinephrine transporters in the brain, leading to an increase in the release of these neurotransmitters. This effect is similar to other stimulant drugs such as cocaine and amphetamines.